4-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

• IUPAC Name: 1,6-dimethyl-4-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-4-yl]oxypyridin-2-one
• InChI: InChI=1S/C18H26N4O4S/c1-13(2)21-11-17(19-12-21)27(24,25)22-7-5-15(6-8-22)26-16-9-14(3)20(4)18(23)10-16/h9-13,15H,5-8H2,1-4H3
• InChI Key: CXNTUGOHLVYHHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)S(=O)(=O)C3=CN(C=N3)C(C)C
• Molecular Formula: C18H26N4O4S
• Molecular Weight: 394.5 g/mol
• CAS No.: 2034314-05-9

Description

4-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H26N4O4S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications

Potential Applications Based on Related Research

1. Antimicrobial Activity Compounds with sulfonyl and imidazolyl groups have been studied for their antimicrobial properties. For example, sulfonamide-based compounds have been used to treat bacterial infections due to their bacteriostatic effect by inhibiting the bacterial synthesis of folic acid (Rhoads, Svec, Rohr, 1950).

2. Antiviral Activity The presence of piperidinyl groups in molecules has been associated with antiviral activities. A notable application is in the treatment of HIV, where compounds like L-735,524 have been shown to be potent inhibitors of the HIV-1 protease, demonstrating clinical utility in the management of HIV/AIDS (Balani et al., 1995).

3. Neuroprotective Effects Compounds containing imidazolyl groups have been researched for their neuroprotective effects, particularly in the context of Parkinson's disease. This is demonstrated by the study of neurotoxic compounds and their impact on the substantia nigra, leading to parkinsonism (Hansen et al., 1983).

4. Oncology The metabolic pathways and disposition of novel cancer therapeutics are crucial areas of research. For instance, the study of venetoclax, a B-cell lymphoma-2 inhibitor, highlights the importance of understanding how cancer drugs are metabolized and eliminated from the body, impacting treatment efficacy and safety (Liu et al., 2017).